molecular formula C16H18N2O3S B6462145 N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide CAS No. 2548996-00-3

N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Cat. No. B6462145
CAS RN: 2548996-00-3
M. Wt: 318.4 g/mol
InChI Key: DWKKIRRGUYGTOW-UHFFFAOYSA-N
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Description

Chemical Reactions Analysis

Alkyl halides react readily with 1,5-naphthyridines to furnish the corresponding N-alkylsubstituted 1,5-naphthyridines through quaternary salts intermediates, which undergo base-induced hydrogen halide elimination .

Scientific Research Applications

Antimicrobial Activity

The synthesis of this compound involves hydrazonoyl halides, which have been widely used for heterocyclic compound synthesis. The newly synthesized compound was screened for antimicrobial activity against various microorganisms . Its potential as an antimicrobial agent could be explored further, especially given the importance of finding novel compounds to combat drug-resistant pathogens.

Anticancer Properties

Given the structural complexity and the presence of benzothiophene and pyridine moieties, this compound might exhibit anticancer potential. Similar derivatives have been investigated for their antitumor activities . Researchers could explore its effects on cancer cell lines and elucidate its mechanism of action.

Mechanism of Action

The cytotoxicity of the newly synthesized compounds was evaluated against three human tumor cells lines and three normal cell lines . The results showed that some of these compounds exhibit high inhibitory effects towards the three tumor cell lines and the normal cell lines .

Safety and Hazards

The cytotoxicity of the newly synthesized compounds was evaluated against three human tumor cells lines and three normal cell lines . Some of these compounds exhibit high inhibitory effects towards the three tumor cell lines and the normal cell lines .

Future Directions

The comparison between the activity of the newly synthesized thiophene derivatives towards tumor and normal cell lines will direct future research towards the synthesis of good anticancer agents .

properties

IUPAC Name

N-[(4-hydroxy-6,7-dihydro-5H-1-benzothiophen-4-yl)methyl]-1-methyl-2-oxopyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18N2O3S/c1-18-8-3-4-11(15(18)20)14(19)17-10-16(21)7-2-5-13-12(16)6-9-22-13/h3-4,6,8-9,21H,2,5,7,10H2,1H3,(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DWKKIRRGUYGTOW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=CC=C(C1=O)C(=O)NCC2(CCCC3=C2C=CS3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

318.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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